Cas no 1806744-77-3 (3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde)

• Product Name: 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde
• CAS No: 1806744-77-3
• MF: C₈H₅BrF₃NO₃
• MW: 300.029412031174
• CID: 4831518
• Update Time: 2025-06-18

3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

• Inchi： 1S/C8H5BrF3NO3/c9-1-4-5(3-14)13-2-6(7(4)15)16-8(10,11)12/h2-3H,1H2,(H,13,15)
• InChI Key： QGGMMHVFDPPTGH-UHFFFAOYSA-N
• SMILES： BrCC1C(C(=CNC=1C=O)OC(F)(F)F)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 387
• XLogP3: 1.8
• Topological Polar Surface Area: 55.4

Additional information on 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde

3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806744-77-3): An Emerging Compound in Medicinal Chemistry

3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806744-77-3) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by its bromomethyl, hydroxy, and trifluoromethoxy functional groups, offers a versatile platform for the development of new therapeutic agents.

The bromomethyl group in 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde is particularly noteworthy for its reactivity and potential for further chemical modifications. This functional group can undergo various reactions, such as nucleophilic substitution and coupling reactions, making it an attractive moiety for the synthesis of complex molecules. Recent studies have explored the use of bromomethyl groups in the development of prodrugs and targeted drug delivery systems, highlighting their importance in pharmaceutical research.

The hydroxy group in this compound adds to its polarity and can participate in hydrogen bonding, which is crucial for interactions with biological targets. Hydroxyl groups are often found in natural products and bioactive molecules, contributing to their pharmacological properties. In the context of 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde, the hydroxy group may enhance solubility and improve the compound's ability to interact with specific receptors or enzymes.

The trifluoromethoxy group is another key feature of this compound. Fluorinated compounds are known for their enhanced metabolic stability and improved pharmacokinetic properties. The trifluoromethoxy group, in particular, can influence the electronic properties of the molecule, affecting its reactivity and biological activity. Research has shown that fluorinated compounds often exhibit improved binding affinities to target proteins, making them valuable candidates for drug discovery.

3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has been studied for its potential applications in various therapeutic areas. One area of interest is its role as an inhibitor of specific enzymes involved in disease pathways. For example, recent studies have explored its activity as an inhibitor of histone deacetylases (HDACs), which are implicated in several cancers and inflammatory diseases. The ability to modulate HDAC activity could lead to new treatments with fewer side effects compared to existing therapies.

In addition to enzymatic inhibition, 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde has shown promise as a scaffold for the development of small molecule modulators of protein-protein interactions (PPIs). PPIs are critical for many cellular processes, and their dysregulation is associated with various diseases. By targeting PPIs, this compound could offer new strategies for treating conditions that are currently difficult to address with conventional drugs.

The synthesis of 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde involves a series of well-defined chemical reactions. Key steps include the formation of the pyridine ring, introduction of the bromomethyl and trifluoromethoxy groups, and final functionalization to achieve the desired structure. Recent advancements in synthetic methodologies have made it possible to produce this compound with high purity and yield, facilitating its use in both academic research and industrial applications.

In conclusion, 3-(Bromomethyl)-4-hydroxy-5-(trifluoromethoxy)pyridine-2-carboxaldehyde (CAS No. 1806744-77-3) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique combination of functional groups provides a robust platform for further chemical modifications and biological evaluations. As research continues to uncover new insights into its properties and activities, this compound is likely to play a significant role in the development of innovative therapeutic agents.